Cas no 84304-13-2 (Bicyclo[4.1.0]heptane-2-methanol,3,7,7-trimethyl-)

• Product name: Bicyclo[4.1.0]heptane-2-methanol,3,7,7-trimethyl-
• CAS No: 84304-13-2
• MF: C₁₁H₂₀O
• MW: 168.2759
• CID: 732862
• PubChem ID: 44148674

Bicyclo[4.1.0]heptane-2-methanol,3,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-2-methanol,3,7,7-trimethyl-
• (4,7,7-trimethyl-5-bicyclo[4.1.0]heptanyl)methanol
• 3,7,7-trimethylbicyclo[4.1.0]heptane-2-methanol
• NS00060922
• 84304-13-2
• EINECS 282-699-4
• DTXSID301004610
• 3,7,7-Trimethylbicyclo(4.1.0)heptane-2-methanol
• (3,7,7-Trimethylbicyclo[4.1.0]heptan-2-yl)methanol

• Inchi： InChI=1S/C11H20O/c1-7-4-5-9-10(8(7)6-12)11(9,2)3/h7-10,12H,4-6H2,1-3H3
• InChI Key： HRQKYZLPDOKAFK-UHFFFAOYSA-N
• SMILES： CC1CCC2C(C1CO)C2(C)C

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų